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Compound of Interest

Compound Name: SI-2

Cat. No.: B107595

For researchers, scientists, and drug development professionals, the proper handling and
disposal of all laboratory materials are paramount to ensuring a safe and compliant work
environment. While the query specified "SI-2," it is highly probable that this is a typographical
error for SiOz, the chemical formula for Silicon Dioxide, commonly known as silica. Silicon
dioxide is a prevalent compound in many research and development applications. This guide
provides essential safety and logistical information for the proper disposal of Silicon Dioxide.

Chemical Identification and Properties

Silicon dioxide is an oxide of silicon with the chemical formula SiO2.[1][2][3][4] It is most
commonly found in nature as quartz.[2][3] It exists in both crystalline and amorphous forms.[1]

[2]

Key Properties of Silicon Dioxide:
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Property Value References
Chemical Formula SiO2 [1112][3]
Molar Mass 60.08 g/mol [2][3]
Appearance Transparent or white solid [11[3]

1,713 °C (3,115 °F; 1,986 K)

Melting Point [1][3]
(amorphous)

Boiling Point 2,950 °C (5,340 °F; 3,220 K) [2][3]

Solubility in water Insoluble [1][5]

) 2.648 g-cm~3 (a-quartz), 2.196
Density ~ [3]
g-cm~3 (amorphous)

Health and Safety Considerations

Under normal handling and use, solid forms of silicon dioxide present few health hazards.[6]
However, long-term exposure to respirable crystalline silica dusts may cause silicosis or
cancer.[6] If subsequent operations produce dust or fumes, these may irritate the lungs, eyes,
or skin.[6]

First Aid Measures:
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Exposure Route

First Aid Procedure References

Inhalation

Remove to fresh air. Seek
medical attention if symptoms [6]

persist.

Skin Contact

Brush material off skin and
wash the affected area with [6]

soap and water.

Eye Contact

Flush eyes with lukewarm
water for at least 15 minutes. 6]

Seek medical attention if

irritation develops.

Ingestion

Rinse mouth with water. Do not
induce vomiting. Seek medical [6]

attention if symptoms develop.

Proper Disposal Procedures

Waste material must be disposed of in accordance with national and local regulations. It is

crucial to avoid disposing of hazardous wastes by evaporation, down the sewer, or in the

regular trash unless explicitly permitted.[7]

Step-by-Step Disposal Protocol for Silicon Dioxide:

» Waste Identification and Segregation:

o Determine if the silicon dioxide waste is contaminated with any hazardous materials.

o Ifitis pure, non-hazardous silicon dioxide, it can generally be disposed of as regular

waste.

o If it is contaminated, it must be treated as hazardous waste and segregated from other

waste streams.

e Solid Waste Disposal:
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o For non-hazardous, solid silicon dioxide (e.g., wafers, chunks), it can typically be disposed
of in the regular trash.[8]

o For fine powders or dusts, care should be taken to avoid creating airborne dust. Place the
material in a sealed container before disposal.

o Contaminated solid waste (e.g., gels, debris) should be collected in a designated
hazardous waste container.[7]

e Liquid Waste Disposal:

o Agueous mixtures of non-hazardous silicon dioxide can often be disposed of down the
drain with copious amounts of water, provided this is in line with local regulations.

o If the liquid waste contains other hazardous chemicals, it must be collected in a properly
labeled, leak-proof hazardous waste container.[7] Never mix incompatible wastes.[7]

Experimental Workflow for Waste Disposal

The following diagram illustrates the decision-making process for the proper disposal of silicon
dioxide waste in a laboratory setting.
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Caption: Decision workflow for the proper disposal of Silicon Dioxide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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